Cas no 1247619-00-6 (2-amino-2-(oxan-4-yl)acetonitrile)

• Product Name: 2-amino-2-(oxan-4-yl)acetonitrile
• CAS No: 1247619-00-6
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5231504
• PubChem ID: 54595485
• Update Time: 2026-03-07

2-amino-2-(oxan-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(tetrahydro-2H-pyran-4-yl)acetonitrile
• 2-amino-2-(oxan-4-yl)acetonitrile
• Amino-(tetrahydro-pyran-4-yl)-acetonitrile
• 2H-Pyran-4-acetonitrile, α-aminotetrahydro-

• Inchi： 1S/C7H12N2O/c8-5-7(9)6-1-3-10-4-2-6/h6-7H,1-4,9H2
• InChI Key： OOASDBUGFZMERT-UHFFFAOYSA-N
• SMILES： O1CCC(C(C#N)N)CC1

Computed Properties

• Exact Mass: 140.095
• Monoisotopic Mass: 140.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59

Additional information on 2-amino-2-(oxan-4-yl)acetonitrile

Professional Introduction to 2-amino-2-(oxan-4-yl)acetonitrile (CAS No. 1247619-00-6)

2-amino-2-(oxan-4-yl)acetonitrile, with the chemical formula C₅H₈N₂O, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1247619-00-6, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry. The presence of both amino and nitrile functional groups, coupled with an oxygen-containing heterocyclic ring, makes it a valuable building block for the development of novel molecules.

The oxan-4-yl moiety, specifically a tetrahydrofuran (THF) derivative, contributes to the compound's unique reactivity and solubility characteristics. This feature is particularly useful in medicinal chemistry, where such scaffolds are often employed to enhance bioavailability and metabolic stability. Recent studies have highlighted the utility of 2-amino-2-(oxan-4-yl)acetonitrile in the synthesis of bioactive molecules, including potential candidates for treating neurological disorders and inflammatory conditions.

In the realm of drug discovery, the compound's dual functionality allows for facile derivatization into more complex structures. Researchers have leveraged its reactivity to develop novel inhibitors targeting enzymes involved in cancer metabolism. For instance, modifications of the nitrile group can yield pharmacophores that interact with metalloproteinases, which are overexpressed in various malignancies. Preliminary in vitro studies suggest that certain derivatives exhibit promising antitumor activity by disrupting key signaling pathways.

The tetrahydrofuran ring in 2-amino-2-(oxan-4-yl)acetonitrile also serves as a privileged scaffold in medicinal chemistry, enabling the creation of conformationally constrained molecules. Such constraints are often critical for improving binding affinity and selectivity against biological targets. Advances in computational chemistry have facilitated the design of optimized analogs by predicting molecular interactions at an atomic level. This approach has led to the identification of several lead compounds that are currently undergoing further optimization.

Agrochemical applications of 2-amino-2-(oxan-4-yl)acetonitrile are also emerging as a promising area of research. Its structural motifs are being explored for developing novel herbicides and fungicides that exhibit improved environmental profiles compared to traditional agents. The oxygen-containing heterocycle enhances solubility while minimizing off-target effects, making it an attractive candidate for sustainable agriculture. Field trials have begun to evaluate its efficacy against resistant weed species without compromising crop health.

The synthesis of 2-amino-2-(oxan-4-yl)acetonitrile typically involves multi-step organic transformations starting from readily available precursors. Recent innovations in catalytic methods have streamlined its production, reducing both cost and environmental impact. Transition-metal-catalyzed reactions, particularly those employing palladium or copper complexes, have enabled high-yield access to this intermediate. Such advancements align with global efforts to promote green chemistry principles in industrial-scale manufacturing.

From a regulatory perspective, CAS No. 1247619-00-6 ensures traceability and consistency in quality control processes. Manufacturers adhering to Good Manufacturing Practices (GMP) utilize stringent analytical techniques such as HPLC and NMR spectroscopy to confirm purity standards before commercial distribution. This rigorous approach guarantees that researchers receive reliable materials for their experiments, minimizing variability across batches.

The future prospects of 2-amino-2-(oxan-4-yl)acetonitrile are closely tied to ongoing research initiatives in synthetic biology and biopharmaceuticals. Its adaptability as a molecular scaffold positions it as a cornerstone intermediate for next-generation therapeutics. Collaborative efforts between academia and industry are expected to accelerate the discovery pipeline, translating laboratory findings into viable clinical candidates within the next decade.

In conclusion, 2-amino-2-(oxan-4-yl)acetonitrile represents a compelling example of how structural diversity can drive innovation across multiple scientific disciplines. Its unique combination of functional groups and heterocyclic architecture makes it indispensable for chemists exploring new frontiers in drug design and crop protection. As research continues to uncover its full potential, this compound is poised to remain at the forefront of molecular innovation.